Ethyl 2-(2-((3,5-dichlorophenyl)amino)thiazol-4-yl)acetate

• IUPAC Name: ethyl 2-[2-(3,5-dichloroanilino)-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C13H12Cl2N2O2S/c1-2-19-12(18)6-11-7-20-13(17-11)16-10-4-8(14)3-9(15)5-10/h3-5,7H,2,6H2,1H3,(H,16,17)
• InChI Key: PPNDDNIRBQPQRF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC(=N1)NC2=CC(=CC(=C2)Cl)Cl
• Molecular Formula: C13H12Cl2N2O2S
• Molecular Weight: 331.2 g/mol

Description

Ethyl 2-(2-((3,5-dichlorophenyl)amino)thiazol-4-yl)acetate is a chemical compound that contains a thiazole ring. Thiazole is a heterocyclic compound that consists of a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. The thiazole ring is a good pharmacophore nucleus due to its various pharmaceutical applications.

Chemical Reactions Analysis

Thiazole derivatives have been found to exhibit a wide range of biological activities such as antioxidant, analgesic, antibacterial, anticancer, antiallergic, antihypertensive, anti-inflammatory, antimalarial, antifungal, and antipsychotic. The thiazole ring has many reactive positions where donor–acceptor, nucleophilic, oxidation reactions, etc., may take place.

Scientific Research Applications

Antioxidant Activity

. This makes them potentially useful in combating oxidative stress, a key factor in many diseases.

Analgesic and Anti-inflammatory Activity

. This suggests potential applications in pain management and treatment of inflammatory conditions.

Antimicrobial Activity

. They could be used in the development of new antimicrobial drugs.

Antifungal Activity

. This suggests potential use in treating fungal infections.

Antiviral Activity

. They could be explored for use in antiviral drug development.

Antitumor and Cytotoxic Activity

. .

Neuroprotective Activity

. This suggests potential applications in the treatment of neurodegenerative diseases.

Diuretic Activity

. This suggests potential use in managing conditions that benefit from increased urine production.

Future Directions

Thiazole derivatives have been the focus of medicinal chemists in order to develop novel therapeutic agents for a variety of pathological conditions. The current review may succeed in drawing the attention of medicinal chemists to finding new leads, which may later be translated into new drugs.

Mechanism of Action

Target of Action

It’s known that thiazole derivatives, which this compound is a part of, exhibit a wide range of biological activities . They have been found to have antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant properties . The specific targets can vary depending on the substituents on the thiazole ring .

Mode of Action

For instance, some thiazole derivatives have been found to bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks, a G2 stop, and ultimately, cell death .

Biochemical Pathways

Thiazole derivatives are known to have the ability to activate or inhibit various biochemical pathways and enzymes . The exact pathways affected can vary depending on the specific targets of the compound.

Result of Action

Thiazole derivatives are known to have a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant effects .